Cas no 2098078-58-9 (2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine
• CAS No: 2098078-58-9
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 5728210
• PubChem ID: 121201404
• Update Time: 2025-10-27

2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-[4-(ethoxymethyl)piperidin-1-yl]pyrazine
• 2098078-58-9
• 2-chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine
• F1907-5060
• AKOS026709489
• Pyrazine, 2-chloro-3-[4-(ethoxymethyl)-1-piperidinyl]-
• 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine

• Inchi： 1S/C12H18ClN3O/c1-2-17-9-10-3-7-16(8-4-10)12-11(13)14-5-6-15-12/h5-6,10H,2-4,7-9H2,1H3
• InChI Key： RCSWZDFSLDICCM-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCC(COCC)CC1

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 358.6±42.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine

Introduction to 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine (CAS No. 2098078-58-9)

2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2098078-58-9, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this pyrazine derivative incorporates a chloro substituent and an ethoxymethyl-piperidine moiety, which contribute to its distinctive reactivity and biological activity.

The pyrazine core is a heterocyclic aromatic compound that serves as a common scaffold in medicinal chemistry. Its nitrogen-containing rings provide a platform for various functionalizations, making it a versatile building block for synthesizing bioactive molecules. In particular, the presence of a chloro group at the 2-position enhances the electrophilicity of the pyrazine ring, facilitating nucleophilic substitution reactions that are crucial for further derivatization.

The 4-(ethoxymethyl)piperidin-1-yl side chain adds another layer of complexity to the compound's behavior. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to mimic natural amino acid structures, thereby improving solubility and metabolic stability. The ethoxymethyl group further modulates the electronic properties of the piperidine ring, influencing its interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine as a key intermediate in synthesizing novel therapeutic agents. Its structural features make it an attractive candidate for developing small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are critical steps in therapeutic intervention.

One of the most compelling aspects of this compound is its role in kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The pyrazine-piperidine hybrid structure of 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine allows for precise tuning of interactions with kinase domains, making it a promising candidate for developing kinase inhibitors.

In addition to its kinase inhibition potential, this compound has shown promise in antimicrobial applications. The chloro and ethoxymethyl substituents contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have indicated that derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, suggesting its utility in combating antibiotic-resistant strains.

The synthesis of 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The chlorination step at the 2-position of the pyrazine ring is particularly critical, as it determines the reactivity of the compound for subsequent functionalizations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the piperidine moiety efficiently.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure its suitability for clinical use. The presence of polar functional groups enhances its solubility in water, which is advantageous for oral administration. However, further research is needed to optimize its metabolic stability and bioavailability.

Computational modeling has played a crucial role in understanding the interactions between 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine and biological targets. Molecular docking simulations have revealed that this compound can bind tightly to specific pockets on kinases and other enzymes, providing insights into its mechanism of action. These computational studies have guided experimental efforts to fine-tune its structure for improved efficacy.

The future prospects of 2-Chloro-3-(4-(ethoxymethyl)piperidin-1-yl)pyrazine are vast, with ongoing research exploring its potential in treating neurological disorders, cardiovascular diseases, and other conditions. Its unique structural features make it a valuable tool for developing next-generation therapeutics that address unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing drug discovery efforts.